7-(4-fluorophenyl)-5-methyl-3-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 7-(4-fluorophenyl)-5-methyl-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H24FN5O2/c1-28-15-21(18-7-9-19(26)10-8-18)23-24(28)25(33)31(17-27-23)16-22(32)30-13-11-29(12-14-30)20-5-3-2-4-6-20/h2-10,15,17H,11-14,16H2,1H3
• InChI Key: VZRISOZIFJDZKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C=N2)CC(=O)N3CCN(CC3)C4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C25H24FN5O2
• Molecular Weight: 445.5 g/mol

Description

7-(4-fluorophenyl)-5-methyl-3-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C25H24FN5O2 and its molecular weight is 445.498. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activity and Antibacterial Properties

Compounds structurally related to 7-(4-fluorophenyl)-5-methyl-3-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one have been studied for their biological activities, including antibacterial properties. For instance, a compound with a similar structure demonstrated excellent biocidal properties against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef et al., 2011).

Structural Analysis for Medicinal Chemistry

The crystal structure of compounds closely related to this compound has been analyzed for understanding their medicinal chemistry potential. Studies have focused on analyzing the dihedral angles and molecular packing of these compounds, which can be crucial for their biological activities (He et al., 2007).

Synthesis and Transformation to Heterocyclic Systems

Research has been conducted on synthesizing and transforming these types of compounds into various heterocyclic systems. These synthetic pathways are critical for developing new pharmaceuticals and exploring their different biological activities (Youssef et al., 2013).

Radioligand Development for Pharmacological Studies

Similar compounds have been developed as novel radioligands, specifically for corticotropin-releasing hormone type 1 receptors. These radioligands are essential for positron emission tomography (PET) radiotracers and pharmacological studies, which are crucial in drug development and understanding receptor dynamics (Hsin et al., 2000).

Anticancer and Antiviral Potential

Compounds structurally similar have been synthesized and shown significant antiviral and anticancer activities. These studies are pivotal in developing new therapeutic agents against various diseases, including cancer and viral infections (Balaraman et al., 2018).